Cas no 111922-60-2 (4H-1-Benzopyran-4-one,5-methoxy-2-(4-methoxyphenyl)-7-(phenylmethoxy)-)

• Product Name: 4H-1-Benzopyran-4-one,5-methoxy-2-(4-methoxyphenyl)-7-(phenylmethoxy)-
• CAS No: 111922-60-2
• MF: C₂₄H₂₀O₅
• MW: 388.412607192993
• MDL: MFCD29472363
• CID: 1199578
• Update Time: 2025-06-07

4H-1-Benzopyran-4-one,5-methoxy-2-(4-methoxyphenyl)-7-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,5-methoxy-2-(4-methoxyphenyl)-7-(phenylmethoxy)-
• 7-O-benzyl-5-O-methylacacetin
• 4H-1-Benzopyran-4-one, 5-methoxy-2-(4-methoxyphenyl)-7-(phenylmethoxy)-

• MDL： MFCD29472363
• Inchi： 1S/C24H20O5/c1-26-18-10-8-17(9-11-18)21-14-20(25)24-22(27-2)12-19(13-23(24)29-21)28-15-16-6-4-3-5-7-16/h3-14H,15H2,1-2H3
• InChI Key： DJAZBIYSXXHPAO-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)OC)=CC(C2C(=CC(=CC1=2)OCC1C=CC=CC=1)OC)=O

Additional information on 4H-1-Benzopyran-4-one,5-methoxy-2-(4-methoxyphenyl)-7-(phenylmethoxy)-

Introduction to 4H-1-Benzopyran-4-one, 5-methoxy-2-(4-methoxyphenyl)-7-(phenylmethoxy)- (CAS No. 111922-60-2)

4H-1-Benzopyran-4-one, 5-methoxy-2-(4-methoxyphenyl)-7-(phenylmethoxy)- (CAS No. 111922-60-2) is a complex organic compound that belongs to the class of chromones. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. The unique structural features of this compound, including the presence of methoxy and phenylmethoxy groups, contribute to its diverse biological activities and potential therapeutic uses.

The chemical structure of 4H-1-Benzopyran-4-one, 5-methoxy-2-(4-methoxyphenyl)-7-(phenylmethoxy)- is characterized by a benzopyran core with specific functional groups attached. The benzopyran ring system is a common scaffold found in many natural products and synthetic compounds, known for its ability to modulate various biological processes. The methoxy groups at the 5 and 4 positions of the phenyl ring, along with the phenylmethoxy group at the 7 position, play crucial roles in determining the compound's reactivity and biological activity.

Recent studies have explored the pharmacological properties of 4H-1-Benzopyran-4-one, 5-methoxy-2-(4-methoxyphenyl)-7-(phenylmethoxy)-. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another significant area of research is the compound's antioxidant properties. Oxidative stress is a key factor in the development of various diseases, including cardiovascular diseases, neurodegenerative disorders, and cancer. Studies have shown that 4H-1-Benzopyran-4-one, 5-methoxy-2-(4-methoxyphenyl)-7-(phenylmethoxy)- exhibits strong antioxidant activity by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and glutathione peroxidase (GPx). This suggests that it could be beneficial in preventing or ameliorating oxidative stress-related conditions.

In addition to its anti-inflammatory and antioxidant properties, 4H-1-Benzopyran-4-one, 5-methoxy-2-(4-methoxyphenyl)-7-(phenylmethoxy)- has also been investigated for its potential anticancer effects. Research has shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

The synthesis of 4H-1-Benzopyran-4-one, 5-methoxy-2-(4-methoxyphenyl)-7-(phenylmeth oxy-) has been optimized using modern synthetic methods to improve yield and purity. One common approach involves the condensation of appropriate aromatic aldehydes with substituted phenols followed by cyclization to form the benzopyran ring. The use of environmentally friendly solvents and catalysts has also been explored to make the synthesis more sustainable.

Clinical trials are currently underway to evaluate the safety and efficacy of 4H-1-Benzopyran-4-one, 5-meth oxy--based drugs in humans. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects. These findings have paved the way for further clinical investigations to explore its potential therapeutic applications.

In conclusion, 4H-1-Benzopyran--one, 5-meth oxy-- (CAS No. 111922-60-2) is a versatile compound with a wide range of biological activities. Its anti-inflammatory, antioxidant, and anticancer properties make it a valuable candidate for drug development in various therapeutic areas. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.